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Compound of Interest

2-Heptanone, 7-(methylamino)-
(6C1,9Cl)

Cat. No.: B022891

Compound Name:

An In-depth Technical Guide on the Physicochemical Characteristics of 7-
(Methylamino)heptan-2-one

For Researchers, Scientists, and Drug Development Professionals
Introduction

7-(methylamino)heptan-2-one is a ketone and secondary amine-containing organic molecule.
While extensive experimental data is not widely published, this guide provides a summary of its
computed physicochemical properties. This document is intended to serve as a foundational
resource for researchers interested in this compound, offering insights into its molecular
structure and predicted characteristics.

Physicochemical Properties

The properties of 7-(methylamino)heptan-2-one are primarily derived from computational
models. These predicted values offer a starting point for understanding the molecule's
behavior.

Computed Data Summary

The following table summarizes the key computed physicochemical properties for 7-
(methylamino)heptan-2-one.
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Property Value Source
Molecular Formula C8H17NO [1]
Molecular Weight 143.23 g/mol [1]
IUPAC Name 7-(methylamino)heptan-2-one [1]
Canonical SMILES CC(=0O)CCCCCNC [1]
InChi Key XOSGHQJJFLJIGBF- o
UHFFFAOYSA-N

Exact Mass 143.131014166 Da [1]
XLogP3 (Lipophilicity) 0.5 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p : ]
Rotatable Bond Count 6 [1]
Topological Polar Surface Area  29.1 A2 [1]

Structural and Functional Group Analysis

The molecular structure of 7-(methylamino)heptan-2-one contains key functional groups that
dictate its chemical behavior. The diagram below illustrates the relationship between its
structural components.
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Figure 1: Structural components of 7-(methylamino)heptan-2-one.

Proposed Experimental Characterization Workflow

Due to the absence of published experimental protocols for 7-(methylamino)heptan-2-one, a
generalized workflow for its synthesis and characterization is proposed. This serves as a logical

framework for researchers to follow.
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Figure 2: Proposed workflow for synthesis and characterization.

Methodologies for Proposed Workflow

e Synthesis: A potential synthetic route could involve the reductive amination of heptan-2,7-
dione with methylamine or the nucleophilic substitution of a 7-halo-heptan-2-one with
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methylamine. Optimization of reaction conditions (solvent, temperature, catalyst) would be
necessary.

« Purification: Following synthesis, the crude product would require purification.

o Column Chromatography: Using a silica gel stationary phase with a gradient of non-polar
to polar solvents (e.g., hexane/ethyl acetate, potentially with triethylamine to prevent
amine tailing) is a standard method.

o Distillation: If the compound is thermally stable and has a distinct boiling point, vacuum

distillation could be employed.
o Structural Elucidation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be critical for
confirming the carbon skeleton and the placement of the methylamino and ketone groups.

o Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental
composition by providing a highly accurate molecular weight. Fragmentation patterns
could further corroborate the structure.

o Infrared (IR) Spectroscopy: IR would be used to identify the characteristic vibrational
frequencies of the ketone (C=0 stretch, typically ~1715 cm~1) and the secondary amine
(N-H stretch, ~3300-3500 cm™1).

e Purity Assessment:

o High-Performance Liquid Chromatography (HPLC): Using a suitable column (e.g., C18)
and mobile phase, HPLC would be used to determine the purity of the final compound.

o Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile
and thermally stable, GC-MS can also be used for purity assessment and to identify any
volatile impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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